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Introduction

Avitriptan (BMS-180048) is a potent 5-HT1B/1D receptor agonist developed for the acute
treatment of migraine.[1][2] Its therapeutic efficacy is believed to stem from its ability to induce
vasoconstriction of cranial blood vessels.[3] However, understanding the potential for
vasoconstriction in other vascular beds, such as the coronary arteries, is crucial for assessing
its cardiovascular safety profile.[1][4] This document provides detailed application notes and
protocols for established experimental models used to characterize Avitriptan-induced

vasoconstriction.

Data Presentation

The following tables summarize the quantitative data on the vasoconstrictor effects of
Avitriptan in key preclinical models.

Table 1: In Vivo Vasoconstrictor Potency of Avitriptan in Anesthetized Pigs
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Drug Parameter Value Units

ED50 (carotid
o arteriovenous
Avitriptan ) 76 £ 23 pg-kgt
anastomotic blood

flow)

132 + 40 nmol-kg~*

ED50 (carotid

Sumatriptan arteriovenous
) 63+ 17 pg-kg™t
(comparator) anastomotic blood
flow)
158 + 43 nmol-kg~!

Table 2: Ex Vivo Vasoconstrictor Potency and Efficacy of Avitriptan in Human Isolated

Coronary Artery
Drug Parameter Value Units
Avitriptan pD2 7.39 £0.09 -
Emax (% of 100 mM
, 13.0+4.5 %
K* contraction)
Sumatriptan
pD2 6.33+£0.09 -
(comparator)
Emax (% of 100 mM
155+23 %

K* contraction)

Signaling Pathway

Avitriptan mediates its vasoconstrictor effects primarily through the activation of 5-HT1B and
5-HT1D receptors, which are G-protein coupled receptors (GPCRs) linked to the Gi/o signaling
pathway.
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Caption: Avitriptan Signaling Pathway.
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Experimental Protocols
In Vivo Model: Anesthetized Pig Carotid Artery Blood
Flow

This model is predictive of the therapeutic potential of anti-migraine drugs by measuring their

effect on carotid arteriovenous anastomotic blood flow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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